Cas no 1261933-50-9 (3-amino-5-(4-chlorophenyl)benzoic Acid)

• Product Name: 3-amino-5-(4-chlorophenyl)benzoic Acid
• CAS No: 1261933-50-9
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• MDL: MFCD18319923
• CID: 1223241
• PubChem ID: 53225838
• Update Time: 2025-04-20

3-amino-5-(4-chlorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(4-chlorophenyl)benzoic Acid
• 1261933-50-9
• HQBJKAOYJWSABO-UHFFFAOYSA-N
• DTXSID40689570
• SCHEMBL2723882
• 5-Amino-4'-chloro[1,1'-biphenyl]-3-carboxylic acid
• MFCD18319923
• 5-amino-4'-chloro-3-biphenylcarboxylic acid
• 3-Amino-5-(4-chlorophenyl)benzoic acid, 95%

• MDL： MFCD18319923
• Inchi： 1S/C13H10ClNO2/c14-11-3-1-8(2-4-11)9-5-10(13(16)17)7-12(15)6-9/h1-7H,15H2,(H,16,17)
• InChI Key： HQBJKAOYJWSABO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 247.0400063g/mol
• Monoisotopic Mass: 247.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.3Ų